Cas no 49619-59-2 (5-methoxy-4-oxo-4H-chromene-3-carbaldehyde)

• Product name: 5-methoxy-4-oxo-4H-chromene-3-carbaldehyde
• CAS No: 49619-59-2
• MF: C₁₁H₈O₄
• MW: 204.17882
• CID: 1080518
• PubChem ID: 11252690

5-methoxy-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-4-oxo-4H-chromene-3-carbaldehyde
• DTXSID301235976
• 3-FORMYL-5-METHOXYCHROMONE
• 3-Formyl-5-methoxychromone, AldrichCPR
• 49619-59-2
• SCHEMBL1573192
• 5-methoxychromone-3-carboxaldehyde
• 5-Methoxy-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• 4H-1-Benzopyran-3-carboxaldehyde, 5-methoxy-4-oxo-

• Inchi： InChI=1S/C11H8O4/c1-14-8-3-2-4-9-10(8)11(13)7(5-12)6-15-9/h2-6H,1H3
• InChI Key： MZYWEENVJLHIQN-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1C(=O)C(=CO2)C=O

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones